Cas no 131206-48-9 (7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid)

7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid structure
131206-48-9 structure
Product Name:7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid
CAS No:131206-48-9
MF:C21H23ClN2O4S
MW:434.936323404312
CID:1064040
PubChem ID:57824321
Update Time:2025-08-05

7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 7-[(3-Chloro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11(6H)-ylidene)amino]heptanoic Acid
    • RN59FWZ7KT
    • Tianeptine sodium impurity D [EP]
    • UNII-RN59FWZ7KT
    • TIANEPTINE SODIUM IMPURITY D [EP IMPURITY]
    • DB-325588
    • Heptanoic acid, 7-((3-chloro-6-methyl-5,5-dioxidodibenzo(c,f)(1,2)thiazepin-11(6H)-ylidene)amino)-
    • Heptanoic acid, 7-((3-chloro-6-methyldibenzo(c,f)(1,2)thiazepin-11(6H)-ylidene)amino)-, S,S-dioxide
    • Tianeptine Impurity D
    • 7-((3-Chloro-6-methyl-5,5-dioxidodibenzo(c,f)(1,2)thiazepin-11(6H)-ylidene)amino)heptanoic acid
    • 7-[(3-chloro-6-methyl-5,5-dioxobenzo[c][2,1]benzothiazepin-11-ylidene)amino]heptanoic acid
    • 7-(((11RS)-3-Chloro-6-methyldibenzo(c,f)(1,2)thiazepin-11(6H)-ylidene)amino)heptanoic acid S,S-dioxide
    • SCHEMBL4250931
    • 131206-48-9
    • 7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid
    • Inchi: 1S/C21H23ClN2O4S/c1-24-18-9-6-5-8-16(18)21(23-13-7-3-2-4-10-20(25)26)17-12-11-15(22)14-19(17)29(24,27)28/h5-6,8-9,11-12,14H,2-4,7,10,13H2,1H3,(H,25,26)/b23-21+
    • InChI Key: MWEFWMXNBIQQNK-XTQSDGFTSA-N
    • SMILES: ClC1C=CC2/C(/C3C=CC=CC=3N(C)S(C=2C=1)(=O)=O)=N/CCCCCCC(=O)O

Computed Properties

  • Exact Mass: 434.1067061g/mol
  • Monoisotopic Mass: 434.1067061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 95.4Ų

7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C369640-100mg
7-[(3-Chloro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11(6H)-ylidene)amino]heptanoic Acid
131206-48-9
100mg
$ 170.00 2022-04-01
TRC
C369640-1g
7-[(3-Chloro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11(6H)-ylidene)amino]heptanoic Acid
131206-48-9
1g
$ 1360.00 2022-04-01
SHENG KE LU SI SHENG WU JI SHU
sc-501051-100 mg
7-[(3-Chloro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11(6H)-ylidene)amino]heptanoic Acid,
131206-48-9
100MG
¥2,858.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-501051-100mg
7-[(3-Chloro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11(6H)-ylidene)amino]heptanoic Acid,
131206-48-9
100mg
¥2858.00 2023-09-05
TRC
C369640-500mg
7-[(3-Chloro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11(6H)-ylidene)amino]heptanoic Acid
131206-48-9
500mg
$ 800.00 2023-09-08

Additional information on 7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid

7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid: A Comprehensive Overview

7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid, also known by its CAS number 131206-48-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science.

The chemical structure of this compound is characterized by a dibenzothiazepine ring system with specific substituents. The presence of a chloro group at position 3 and a methyl group at position 6 adds to its structural complexity and functional diversity. The 5,5-dioxido groups further enhance the compound's reactivity and stability, making it a valuable candidate for various chemical reactions.

Recent studies have explored the synthesis of this compound through innovative methodologies that emphasize sustainability and efficiency. Researchers have employed green chemistry principles to optimize the synthesis process, reducing environmental impact while maintaining high yields. These advancements have made the compound more accessible for large-scale production and research purposes.

In terms of applications, 7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid has shown potential in the development of new pharmaceutical agents. Its unique structure allows for interactions with various biological targets, making it a promising candidate for drug design against diseases such as cancer and neurodegenerative disorders.

Furthermore, this compound has been investigated for its role in material science, particularly in the creation of advanced polymers and composites. Its ability to form stable bonds under varying conditions makes it a valuable component in high-performance materials used in aerospace and electronics industries.

The latest research has also delved into the pharmacokinetic properties of this compound, shedding light on its absorption, distribution, metabolism, and excretion profiles. Understanding these aspects is crucial for its successful integration into therapeutic agents and ensures safety and efficacy in clinical applications.

In conclusion, 7-(3-Chloro-6-methyl-5,5-dioxidodibenzoc,f1,2thiazepin-11(6H)-ylidene)aminoheptanoic Acid represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make substantial contributions to both scientific innovation and industrial development.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.